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Compound of Interest

Compound Name: 3-Aminoheptan-1-ol

Cat. No.: B15323236

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and
technical characteristics of 3-Aminoheptan-1-ol, a chiral amino alcohol with potential
applications in pharmaceutical research and development. The information presented herein is
intended to support researchers and scientists in sourcing this compound and understanding
its properties.

Commercial Availability

3-Aminoheptan-1-ol is commercially available primarily as its stereoisomers, (3R)-3-
Aminoheptan-1-ol and (S)-3-Aminoheptan-1-ol. No commercial sources for the racemic
mixture were identified at the time of this report. The hydrochloride salt of the (S)-isomer is also
available.[1]

A summary of known suppliers for the enantiomers of 3-Aminoheptan-1-ol is provided in Table
1. Researchers are advised to contact the suppliers directly for pricing, availability, and detailed
specifications.

Table 1: Commercial Suppliers of 3-Aminoheptan-1-ol Enantiomers
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Supplier Product Name  CAS Number Purity Notes
S (3R)-3- For research and
AK Scientific, ) 5
nc.2] Aminoheptan-1- 2004682-49-7 Not specified development use
nc.
ol only.
(8)-3-
LEAP CHEM ) Offered as
Aminoheptan-1- 1158985-17-1 99% o
Co., Ltd.[3] | powder or liquid.
o
(8)-3-
BLDpharm[1][4] Aminoheptan-1- 1402805-31-5 Not specified

ol hydrochloride

(S)-3-
Chemstrc[5] AMINOHEPTAN-  1158985-17-1 95.0%
1-0OL

Physicochemical Properties

The fundamental physicochemical properties of 3-Aminoheptan-1-ol are summarized in Table
2. These properties are essential for understanding the compound's behavior in various
experimental settings.

Table 2: Physicochemical Properties of 3-Aminoheptan-1-ol

Property Value

Molecular Formula C7H17NO

Molecular Weight 131.22 g/mol

Appearance Powder or liquid (for (S)-isomer)[3]
Storage Store long-term in a cool, dry place.

Note: Detailed analytical data such as NMR, IR, and mass spectrometry for 3-Aminoheptan-1-
ol are not readily available in public literature. Researchers may need to perform their own
analyses upon acquisition.
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Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of 3-Aminoheptan-1-ol are not extensively
published. However, a synthetic route for a derivative, (3S)-3-[(2-amino-5-methoxypyrimidin-4-
yl)amino]heptan-1-ol, has been described in the patent literature.[6] This suggests a potential
synthetic strategy for 3-Aminoheptan-1-ol itself, likely involving the reduction of a
corresponding amino acid or the amination of a suitable precursor.

A generalized workflow for a potential synthesis is outlined below.

Generalized Synthesis Workflow

e.g., Reductive amination

Asymmetric Amination

.., NaBH4

Reduction of Carbonyl

>
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Caption: A potential synthetic workflow for 3-Aminoheptan-1-ol.
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Biological Activity and Potential Applications

The biological activity of 3-Aminoheptan-1-ol is not well-documented in publicly available
research. However, amino alcohols, in general, are recognized as important pharmacophores
and are present in a wide range of biologically active molecules.[7][8] They are known to
interact with various biological targets, including enzymes and receptors.[9]

A patent has described the use of a derivative, (3S)-3-[(2-amino-5-methoxypyrimidin-4-
yl)amino]heptan-1-ol, for the treatment of viral infections, suggesting that this structural motif
may be of interest in the development of antiviral agents.[6] The broader class of 3-amino
alcohols has been explored for their potential as anti-inflammatory agents by inhibiting the Toll-
Like Receptor 4 (TLR4) mediated inflammatory response.[10]

Given the limited specific data on 3-Aminoheptan-1-ol, its role in drug discovery and
development would follow a standard preclinical workflow.
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Drug Discovery and Development Workflow
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Caption: A typical workflow for drug discovery and development.

Conclusion

3-Aminoheptan-1-ol, available as its (3R) and (S) enantiomers, represents a chiral building
block with potential for use in medicinal chemistry and drug discovery. While detailed
experimental and biological data on the parent compound are scarce in the public domain, the
known activity of its derivatives and the broader class of amino alcohols suggest it may be a
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valuable starting point for the synthesis of novel therapeutic agents. Further research is
warranted to fully elucidate its biological activity and potential applications. Researchers are
encouraged to leverage the commercial availability of its enantiomers to explore its synthetic
utility and biological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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